Cas no 55368-68-8 (Acetyl chloride, (4-cyanophenoxy)-)

• Product Name: Acetyl chloride, (4-cyanophenoxy)-
• CAS No: 55368-68-8
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 352155
• PubChem ID: 12207748
• Update Time: 2025-04-19

Acetyl chloride, (4-cyanophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, (4-cyanophenoxy)-
• 2-(4-cyanophenoxy)acetyl chloride
• 55368-68-8
• SCHEMBL15647515
• DTXSID30480477
• VQSZCLLHOOHTKQ-UHFFFAOYSA-N

• Inchi： 1S/C9H6ClNO2/c10-9(12)6-13-8-3-1-7(5-11)2-4-8/h1-4H,6H2
• InChI Key： VQSZCLLHOOHTKQ-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 195.00878
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09